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Compound of Interest

Compound Name: N,N-Dimethyloctylamine

Cat. No.: B1213869 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your safety is paramount

when handling N,N-Dimethyloctylamine. This guide provides essential, immediate safety

protocols and logistical plans to ensure secure operational procedures and disposal.

N,N-Dimethyloctylamine is a combustible and corrosive chemical that is toxic if swallowed

and can cause severe skin burns and eye damage.[1][2][3] Adherence to strict safety protocols

is crucial to mitigate risks in the laboratory. This document outlines the necessary personal

protective equipment (PPE), handling procedures, storage requirements, and emergency

plans.

Essential Safety and Physical Properties
A thorough understanding of the substance's properties is the first step toward safe handling.
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Property Value Source

CAS Number 7378-99-6 [1]

Molecular Formula C10H23N [1]

Molecular Weight 157.3 g/mol [4]

Appearance Colorless liquid [2]

Boiling Point 195 °C (383 °F) [1][5]

Melting Point -57 °C (-70.6 °F) [1][5]

Flash Point 65 °C (149 °F) [1]

Density 0.765 g/mL at 25 °C [5]

Oral Toxicity (LD50, Rat) 162 mg/kg [3][4][6]

Personal Protective Equipment (PPE): Your First
Line of Defense
The correct selection and use of PPE are non-negotiable when working with N,N-
Dimethyloctylamine. A respiratory protection program that meets OSHA's 29 CFR 1910.134

and ANSI Z88.2 requirements or European Standard EN 149 must be followed whenever

workplace conditions warrant a respirator's use.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC225290025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC225290025&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_510309211_N,N-DIMETHYLOCTYLAMINE-CASNO-7378-99-6-MSDS.pdf
https://datasheets.scbt.com/sc-253147.pdf
https://www.fishersci.com/store/msds?partNumber=AC225290025&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/256226
https://www.fishersci.com/store/msds?partNumber=AC225290025&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/256226
https://www.fishersci.com/store/msds?partNumber=AC225290025&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/256226
https://www.tcichemicals.com/BE/en/sds/D1814_EU_6N.pdf
https://www.cdhfinechemical.com/images/product/msds/37_510309211_N,N-DIMETHYLOCTYLAMINE-CASNO-7378-99-6-MSDS.pdf
https://pim-resources.coleparmer.com/sds/04197.pdf
https://www.benchchem.com/product/b1213869?utm_src=pdf-body
https://www.benchchem.com/product/b1213869?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB0417008_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specifications Rationale

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A full-face

shield is also recommended.[1]

[2][7]

Protects against severe eye

damage and burns from

splashes.[1][2][3][4]

Skin Protection

Wear appropriate protective

gloves (e.g., elbow-length PVC

gloves) and clothing to prevent

skin exposure.[1][2][7] A

complete suit protecting

against chemicals may be

necessary depending on the

task.[4]

Prevents severe skin burns

and potential sensitization.[1]

[2] Contaminated shoes should

be discarded.[7]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

A half or full facepiece

respirator or self-contained

breathing apparatus (SCBA)

may be required for spills or

emergencies.[8]

Protects against irritation and

chemical burns to the

respiratory tract.[4][7]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling N,N-Dimethyloctylamine minimizes the risk of exposure

and accidents.
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1. Preparation and Engineering Controls:

Ensure adequate ventilation, especially in confined areas.[1] Use a local exhaust ventilation

system.[2][8]

Verify that eyewash stations and safety showers are close to the workstation and in good

working order.[1]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][7]

Store away from incompatible materials such as strong oxidizing agents, strong acids,

metals, and copper.[1][6]

2. Handling the Chemical:

Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke in the handling area.[1]

Avoid all personal contact, including inhalation of vapors.[2][4]

Use in a closed system whenever possible.[8]

Keep the container tightly closed when not in use.[7]

3. Storage:

Store in a cool, dry, and well-ventilated area.[1][7]

Keep containers securely sealed in their original or appropriate secondary containment (e.g.,

glass container, lined metal can).[2]

Store locked up.[3][8]

Disposal Plan: Managing N,N-Dimethyloctylamine
Waste
All waste must be handled in accordance with local, state, and federal regulations.[2]
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1. Waste Identification:

N,N-Dimethyloctylamine and any materials contaminated with it (e.g., absorbent materials,

gloves, lab coats) must be treated as hazardous waste.[2]

2. Collection and Storage of Waste:

Collect waste in suitable, closed, and properly labeled containers.[1][4]

Do not mix with other waste streams unless explicitly permitted.

3. Disposal Method:

Engage a licensed waste disposal company for removal and disposal.[4]

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[4]

Puncture or otherwise render empty containers unusable to prevent reuse.[2]

Do not allow the chemical or its waste to enter drains or the environment.[1][2][4]

Emergency Protocol: Chemical Spill Workflow
In the event of a spill, a clear and immediate response is critical.
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N,N-Dimethyloctylamine Spill Response Workflow

Chemical Spill Occurs
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(Minor vs. Major)

Minor Spill
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Major Spill
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(Gloves, Goggles, Respirator)

Contact Emergency Services
and Environmental Health & Safety

Contain Spill with
Inert Absorbent Material
(e.g., sand, vermiculite)

Collect Absorbed Material
into a Closed Container

Decontaminate Spill Area

Label and Dispose of Waste
as Hazardous Material

Secure the Area
Await Professional Response

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of N,N-Dimethyloctylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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